![molecular formula C21H25ClN2O4S B300421 2-{5-chloro-2-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(tetrahydro-2-furanylmethyl)acetamide](/img/structure/B300421.png)
2-{5-chloro-2-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(tetrahydro-2-furanylmethyl)acetamide
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Overview
Description
2-{5-chloro-2-methyl[(4-methylphenyl)sulfonyl]anilino}-N-(tetrahydro-2-furanylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly known as CHIR-99021 and is widely used in various research studies.
Mechanism of Action
CHIR-99021 is a selective and potent inhibitor of GSK-3. GSK-3 is a serine/threonine protein kinase that regulates various cellular processes, including glycogen metabolism, cell proliferation, differentiation, and apoptosis. CHIR-99021 binds to the ATP binding site of GSK-3 and inhibits its activity. This inhibition leads to the activation of various downstream signaling pathways, including the Wnt/β-catenin signaling pathway, which plays a crucial role in stem cell differentiation and cancer development.
Biochemical and Physiological Effects:
CHIR-99021 has several biochemical and physiological effects, including the activation of the Wnt/β-catenin signaling pathway, the inhibition of GSK-3 activity, and the enhancement of stem cell differentiation and reprogramming. It also induces apoptosis in cancer cells and inhibits cancer cell growth.
Advantages and Limitations for Lab Experiments
The advantages of using CHIR-99021 in lab experiments include its potency, selectivity, and ability to enhance the efficiency of stem cell differentiation and reprogramming. However, the limitations of using CHIR-99021 include its low solubility in water, its potential toxicity, and its limited stability in solution.
Future Directions
There are several future directions for the use of CHIR-99021 in scientific research. These include the development of new synthesis methods to improve the yield and purity of CHIR-99021, the investigation of its potential therapeutic applications in various diseases, including cancer and neurodegenerative diseases, and the development of new analogs with improved pharmacological properties.
Conclusion:
In conclusion, CHIR-99021 is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is widely used in various research studies, including stem cell research, cancer research, and developmental biology. CHIR-99021 is a potent inhibitor of GSK-3, which plays a crucial role in various cellular processes. It has several biochemical and physiological effects and both advantages and limitations for lab experiments. There are several future directions for the use of CHIR-99021 in scientific research, including the investigation of its potential therapeutic applications in various diseases and the development of new analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of CHIR-99021 involves several steps, including the reaction of 5-chloro-2-methylaniline with 4-methylbenzenesulfonyl chloride in the presence of a base to form 5-chloro-2-methyl-N-(4-methylbenzenesulfonyl)aniline. This intermediate is then reacted with tetrahydro-2-furanylmethylamine and acetic anhydride to produce CHIR-99021. The overall yield of this synthesis method is around 30%.
Scientific Research Applications
CHIR-99021 is widely used in various scientific research studies, including stem cell research, cancer research, and developmental biology. It is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. CHIR-99021 is used to enhance the efficiency of stem cell differentiation and reprogramming. It is also used to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
properties
Molecular Formula |
C21H25ClN2O4S |
---|---|
Molecular Weight |
437 g/mol |
IUPAC Name |
2-(5-chloro-2-methyl-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide |
InChI |
InChI=1S/C21H25ClN2O4S/c1-15-5-9-19(10-6-15)29(26,27)24(20-12-17(22)8-7-16(20)2)14-21(25)23-13-18-4-3-11-28-18/h5-10,12,18H,3-4,11,13-14H2,1-2H3,(H,23,25) |
InChI Key |
DTGQGHCOVUDNRA-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2CCCO2)C3=C(C=CC(=C3)Cl)C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2CCCO2)C3=C(C=CC(=C3)Cl)C |
Origin of Product |
United States |
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